4-({[(1-benzyl-1H-pyrazol-3-yl)amino]carbonothioyl}amino)benzenesulfonamide
Overview
Description
The compound 4-({[(1-benzyl-1H-pyrazol-3-yl)amino]carbonothioyl}amino)benzenesulfonamide is a sulfonamide derivative that has been the subject of scientific research due to its potential application in various fields.
Mechanism of Action
The mechanism of action of 4-({[(1-benzyl-1H-pyrazol-3-yl)amino]carbonothioyl}amino)benzenesulfonamide involves inhibition of the activity of specific enzymes. It has been found to inhibit the activity of carbonic anhydrase, an enzyme that catalyzes the reversible hydration of carbon dioxide. By inhibiting the activity of this enzyme, the compound can disrupt the acid-base balance in cancer cells, leading to their death.
Biochemical and Physiological Effects:
The compound 4-({[(1-benzyl-1H-pyrazol-3-yl)amino]carbonothioyl}amino)benzenesulfonamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been found to exhibit antibacterial and antifungal properties by disrupting the cell membrane of microorganisms.
Advantages and Limitations for Lab Experiments
The compound 4-({[(1-benzyl-1H-pyrazol-3-yl)amino]carbonothioyl}amino)benzenesulfonamide has several advantages and limitations for lab experiments. One advantage is its potential application in cancer treatment, as it has been found to exhibit anticancer activity. Another advantage is its antibacterial and antifungal properties, which make it a potential candidate for the development of new antibiotics. However, a limitation is that it has not been extensively studied in vivo, and its toxicity and pharmacokinetics are not well understood.
Future Directions
There are several future directions for research on the compound 4-({[(1-benzyl-1H-pyrazol-3-yl)amino]carbonothioyl}amino)benzenesulfonamide. One direction is to further investigate its potential application in cancer treatment, including its toxicity and pharmacokinetics in vivo. Another direction is to explore its potential as a new class of antibiotics, particularly in the treatment of drug-resistant bacterial and fungal infections. Additionally, further research can be conducted to elucidate its mechanism of action and identify potential targets for drug development.
Scientific Research Applications
The compound 4-({[(1-benzyl-1H-pyrazol-3-yl)amino]carbonothioyl}amino)benzenesulfonamide has been studied for its potential application in various fields. It has been found to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been studied for its antibacterial and antifungal properties. Additionally, it has been investigated as a potential inhibitor of carbonic anhydrase, an enzyme that plays a role in the regulation of acid-base balance in the body.
properties
IUPAC Name |
1-(1-benzylpyrazol-3-yl)-3-(4-sulfamoylphenyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O2S2/c18-26(23,24)15-8-6-14(7-9-15)19-17(25)20-16-10-11-22(21-16)12-13-4-2-1-3-5-13/h1-11H,12H2,(H2,18,23,24)(H2,19,20,21,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGFCVEYFEQOPAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=CC(=N2)NC(=S)NC3=CC=C(C=C3)S(=O)(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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